Cas no 57489-71-1 (Pyrazolo[1,5-a]pyrimidin-5(4H)-one, 7-hydroxy-6-methyl-)

• Product Name: Pyrazolo[1,5-a]pyrimidin-5(4H)-one, 7-hydroxy-6-methyl-
• CAS No: 57489-71-1
• MF: C₇H₇N₃O₂
• MW: 165.149380922318
• CID: 345097
• PubChem ID: 135706081
• Update Time: 2025-04-19

Pyrazolo[1,5-a]pyrimidin-5(4H)-one, 7-hydroxy-6-methyl- Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidin-5(4H)-one, 7-hydroxy-6-methyl-
• 7-hydroxy-6-methyl-1H-pyrazolo[1,5-a]pyrimidin-5-one
• AKOS026732172
• AOKJZHMJHKASHV-UHFFFAOYSA-N
• 57489-71-1
• SCHEMBL23702701
• 6-methylpyrazolo[1,5-a]pyrimidine-5,7-diol
• DTXSID80494483
• 6-methylpyrazolo[1,5-a]pyrimidin-5,7-diol
• SCHEMBL1487823
• FT-0711256
• 7-Hydroxy-6-methylpyrazolo[1,5-a]pyrimidin-5(1H)-one

• Inchi： 1S/C7H7N3O2/c1-4-6(11)9-5-2-3-8-10(5)7(4)12/h2-3,12H,1H3,(H,9,11)
• InChI Key： AOKJZHMJHKASHV-UHFFFAOYSA-N
• SMILES： OC1=C(C)C(NC2=CC=NN21)=O

Computed Properties

• Exact Mass: 165.05391
• Monoisotopic Mass: 165.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• PSA: 67.15

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines